Cas no 2137513-42-7 (2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137513-42-7
• MF: C₁₄H₂₂ClN₃O₄
• MW: 331.795182704926
• CID: 6239901
• PubChem ID: 165800662
• Update Time: 2025-05-24

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• 2137513-42-7
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• EN300-1141035

• Inchi： 1S/C14H22ClN3O4/c1-7-10(15)8(2)18(17-7)9(3)11(12(19)20)16-13(21)22-14(4,5)6/h9,11H,1-6H3,(H,16,21)(H,19,20)
• InChI Key： PYEOWOURMWJZOF-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)C(C)C(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 331.1298839g/mol
• Monoisotopic Mass: 331.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic Acid: A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid, also known by its CAS registry number 2137513-42-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a tert-butoxycarbonyl (Boc) protecting group with a pyrazole ring substituted at the 4-chloro and 3,5-dimethyl positions. The presence of these functional groups makes it a versatile compound with potential applications in drug design and synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the construction of this heterocyclic core. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical practices.

The tert-butoxycarbonyl (Boc) group plays a crucial role in protecting the amine functionality during the synthesis. This group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Boc group ensures that the amino group remains unreactive until it is intentionally deprotected in subsequent steps. This level of control is essential for constructing complex molecules with precise stereochemistry and functionality.

The pyrazole ring, substituted with chlorine and methyl groups, contributes to the compound's pharmacological properties. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance bioavailability and target binding affinity. Recent studies have demonstrated that substituents at specific positions on the pyrazole ring can modulate these properties, making this compound a promising candidate for drug development.

In terms of applications, this compound has shown potential in various therapeutic areas. For example, its ability to inhibit certain enzymes or receptors makes it a valuable lead compound in medicinal chemistry. Researchers have explored its activity against targets such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

Moreover, computational studies have provided insights into the molecular interactions that govern its bioactivity. Techniques such as molecular docking and dynamics simulations have been employed to predict binding modes and optimize potency. These computational approaches complement experimental studies and accelerate the drug discovery process.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid represents a valuable compound in modern organic chemistry. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a key player in drug development efforts. As research continues to uncover its full potential, this compound is likely to contribute significantly to advancements in pharmacology and related fields.